Cas no 67936-24-7 (Benzamide, N-formyl-2-hydroxy-)

• Product Name: Benzamide, N-formyl-2-hydroxy-
• CAS No: 67936-24-7
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD10568307
• CID: 4139351
• PubChem ID: 12867053
• Update Time: 2025-04-24

Benzamide, N-formyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-formyl-2-hydroxy-
• AS-5436
• N-formylsalicylamide
• DTXSID30511891
• MFCD10568307
• SCHEMBL2132346
• AKOS006303602
• DTXCID90462698
• CS-0331387
• N-Formyl-2-hydroxybenzamide
• 67936-24-7

• MDL： MFCD10568307
• Inchi： 1S/C8H7NO3/c10-5-9-8(12)6-3-1-2-4-7(6)11/h1-5,11H,(H,9,10,12)
• InChI Key： GNIFQFSQXIJJSP-UHFFFAOYSA-N
• SMILES： C(NC=O)(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 165.042593085Da
• Monoisotopic Mass: 165.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

Benzamide, N-formyl-2-hydroxy- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Benzamide, N-formyl-2-hydroxy-

Benzamide, N-formyl-2-hydroxy-

Benzamide, N-formyl-2-hydroxy (CAS No. 67936-24-7) is a chemical compound with the molecular formula C8H8NO3. This compound is a derivative of benzamide, where the amide group is substituted with a formyl group at the nitrogen atom and a hydroxyl group at the second position of the benzene ring. The compound is also known as N-formyl-2-hydroxybenzamide, which highlights its structural features.

The synthesis of N-formyl-2-hydroxybenzamide involves the reaction of 2-hydroxybenzamide with formic acid or its derivatives under appropriate conditions. This compound is typically obtained as a white crystalline solid and is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and acetone. Its melting point is approximately 150°C, and it has a molecular weight of 155.15 g/mol.

N-formyl-2-hydroxybenzamide has been studied for its potential applications in various fields, including pharmaceuticals and materials science. Recent research has focused on its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used to prepare antimicrobial agents and anticancer drugs due to its ability to form stable complexes with metal ions.

In the pharmaceutical industry, N-formyl-2-hydroxybenzamide has been explored for its ability to act as a drug delivery system. Its hydroxyl group allows for easy functionalization, enabling the attachment of various bioactive molecules. This property makes it a promising candidate for targeted drug delivery systems, where precise control over drug release is critical.

Moreover, N-formyl-2-hydroxybenzamide has been investigated for its potential use in biomedical imaging. Researchers have found that this compound can serve as a contrast agent in magnetic resonance imaging (MRI) due to its paramagnetic properties when complexed with certain metal ions. This application highlights its versatility and potential impact on diagnostic medicine.

The environmental impact of N-formyl-2-hydroxybenzamide has also been a topic of recent studies. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, making it less likely to persist in the environment. However, further studies are needed to fully understand its ecological effects and ensure its safe use in industrial applications.

In conclusion, Benzamide, N-formyl-2-hydroxy (CAS No. 67936-24-7) is a versatile compound with promising applications in pharmaceuticals, materials science, and biomedical imaging. Its unique structural features and reactivity make it an attractive target for further research and development.